5-(chloromethyl)-N-phenyl-1,3,4-thiadiazole-2-carboxamide

• IUPAC Name: 5-(chloromethyl)-N-phenyl-1,3,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C10H8ClN3OS/c11-6-8-13-14-10(16-8)9(15)12-7-4-2-1-3-5-7/h1-5H,6H2,(H,12,15)
• InChI Key: YZNYKYFTSIBGIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=NN=C(S2)CCl
• Molecular Formula: C10H8ClN3OS
• DSSTOX Substance ID: DTXSID80423652
• Molecular Weight: 253.71 g/mol
• CAS RN: 113940-13-9

Description

Synthesis Analysis

The synthesis of derivatives similar to 5-(chloromethyl)-N-phenyl-1,3,4-thiadiazole-2-carboxamide typically involves reactions such as dehydrosulfurization of hydrazinecarbothioamide precursors under specific conditions. For instance, derivatives have been synthesized through reactions involving iodine and triethylamine in a dimethylformamide (DMF) medium, yielding products with high efficiency (Pavlova et al., 2022).

Molecular Structure Analysis

The molecular structure of these thiadiazole derivatives is typically confirmed through spectroscopic methods such as 1H and 13C NMR spectroscopy. The molecular docking studies may indicate potential biological activities, highlighting the compound's interaction with biological targets, such as dihydrofolate reductase (DHFR) (Pavlova et al., 2022).

Scientific Research Applications

Heteroaromatic Thioamides and Antithyroid Activity

Heteroaromatic thioamides, such as thiadiazole derivatives, have been studied for their potential antithyroid activities. For example, the study of 5-mercapto-3-phenyl-1,3,4-thiadiazole-2-thione and its complexes with molecular iodine explored their potential as novel antithyroid drugs. This research highlighted the complex's ability to form charge-transfer complexes, suggesting a starting point for future antithyroid drug development (Ivolgina & Chernov'yants, 2018).

Fungicidal Applications

Thiadiazole derivatives have also been synthesized for their fungicidal properties. For instance, novel N-(1,3,4-thiadiazolyl) thiazolyl carboxamides were created and showed moderate activity against tested fungi, indicating their potential in fungicidal applications (Zi-lon, 2015).

Anticancer Research

In the realm of anticancer research, thiadiazole and thiazole derivatives have been synthesized and evaluated for their anticancer activities. Studies have reported that such compounds possess significant pharmacological activities, with some derivatives showing potent anticancer effects in vitro. This research underscores the potential of thiadiazole compounds in developing new anticancer therapies (Gomha et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body

Mode of Action

It is likely that the compound interacts with its targets, leading to changes in cellular processes . The specific nature of these interactions and the resulting changes would depend on the compound’s chemical structure and the nature of its targets .

Biochemical Pathways

Similar compounds have been known to affect various metabolic pathways

Result of Action

Similar compounds have been known to induce various cellular responses

Action Environment

The action, efficacy, and stability of 5-(chloromethyl)-N-phenyl-1,3,4-thiadiazole-2-carboxamide can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, temperature, and more

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes precautions that need to be taken while handling and storing the compound.